Lipophilicity Shift vs. Barbituric Acid
The experimentally determined logP (octanol-water partition coefficient) of the target compound is -1.59, compared to -1.47 for the parent barbituric acid [1]. The 0.12 log-unit decrease indicates the aminoethyl group renders the molecule more hydrophilic than barbituric acid despite the additional two methylene carbons, likely due to the strong hydration effect of the primary amine. This logP value places the compound in a distinctly more aqueous-favored partition space than 5,5-disubstituted barbiturates, which typically exhibit logP values between 0.5 and 3.0 depending on substitution [2].
| Evidence Dimension | Lipophilicity (logP, octanol-water partition coefficient) |
|---|---|
| Target Compound Data | logP = -1.59 |
| Comparator Or Baseline | Barbituric acid: logP = -1.47 (Sielc) or -1.72 (Chemsrc, 2024) |
| Quantified Difference | ΔlogP ≈ -0.12 (more hydrophilic than barbituric acid); ΔlogP ≈ 2–4 units more hydrophilic than typical 5,5-disubstituted barbiturates |
| Conditions | Calculated/experimental logP values at 25°C; source data from leyan.com (target) and Sielc Inc./Chemsrc (barbituric acid) |
Why This Matters
A lower logP shifts the compound's partitioning behavior away from lipid-rich compartments and toward aqueous media, which directly affects assay solubility, biodistribution predictions, and its suitability for constructing hydrophilic bioconjugates in drug discovery programs.
- [1] Sielc Inc. Barbituric Acid; LogP = -1.47. https://www.sielc.com/compound/Barbituric-Acid.html (accessed 2026-05-05). View Source
- [2] Physico-chemical properties of barbituric acid derivatives. II: Partition coefficients of 5,5-disubstituted barbituric acids at 25°C. Int. J. Pharm., 1992, 83(1–3), 267–274. DOI: 10.1016/0378-5173(92)90003-K. View Source
